Cas no 31458-33-0 (5-Methoxypyrimidine)

5-Methoxypyrimidine is a heterocyclic organic compound featuring a pyrimidine ring substituted with a methoxy group at the 5-position. This structure imparts unique reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich pyrimidine core facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups. The methoxy substituent enhances stability and influences regioselectivity in further derivatization. Commonly employed in the preparation of active pharmaceutical ingredients (APIs) and specialty chemicals, 5-Methoxypyrimidine is favored for its compatibility with a range of synthetic methodologies. It is typically handled under inert conditions due to its sensitivity to moisture and air.
5-Methoxypyrimidine structure
5-Methoxypyrimidine structure
Product Name:5-Methoxypyrimidine
CAS No:31458-33-0
MF:C5H6N2O
MW:110.11394071579
MDL:MFCD04971313
CID:299028
PubChem ID:573467
Update Time:2025-06-11

5-Methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxypyrimidine
    • 5-Methoxy-pyrimidine
    • C5H6N2O
    • Pyrimidine, 5-methoxy-
    • Pyrimidine, 5-methoxy- (6CI,7CI,8CI,9CI)
    • 5-Methoxypyrimidin
    • pyrimidine,5-methoxy
    • AKOS006295436
    • JIADELSANNMYFC-UHFFFAOYSA-N
    • Q63409048
    • CS-0019049
    • FT-0671367
    • AC-23096
    • 31458-33-0
    • SCHEMBL168454
    • AMY11580
    • SY034303
    • DTXSID90341494
    • J-517716
    • DS-0745
    • A5695
    • MFCD04971313
    • 2-fluor-3-methoxy benzoic acid
    • SB57589
    • DB-068466
    • AI-942/42301796
    • DTXCID10292575
    • methyl5-pyrimidinylether
    • MDL: MFCD04971313
    • Inchi: 1S/C5H6N2O/c1-8-5-2-6-4-7-3-5/h2-4H,1H3
    • InChI Key: JIADELSANNMYFC-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=CN=C1

Computed Properties

  • Exact Mass: 110.04800
  • Monoisotopic Mass: 110.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 61.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.102
  • Melting Point: 46-47 ºC
  • Boiling Point: 182 ºC
  • Flash Point: 64 ºC
  • Refractive Index: 1.494
  • PSA: 35.01000
  • LogP: 0.48520
  • Vapor Pressure: 1.1±0.3 mmHg at 25°C

5-Methoxypyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Methoxypyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:31458-33-0)5-Methoxypyrimidine
Order Number:A5695
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):235.0
Email:sales@amadischem.com

5-Methoxypyrimidine Related Literature

Additional information on 5-Methoxypyrimidine

Comprehensive Overview of 5-Methoxypyrimidine (CAS No. 31458-33-0): Properties, Applications, and Industry Insights

5-Methoxypyrimidine (CAS No. 31458-33-0) is a specialized organic compound belonging to the pyrimidine family, a heterocyclic aromatic ring system with significant relevance in pharmaceuticals, agrochemicals, and material science. With the molecular formula C5H6N2O, this compound features a methoxy group (-OCH3) attached to the fifth position of the pyrimidine ring, enhancing its reactivity and functional versatility. Researchers and industries value 5-Methoxypyrimidine for its role as a building block in synthesizing complex molecules, particularly in drug discovery and crop protection formulations.

The growing demand for pyrimidine derivatives in medicinal chemistry has propelled interest in 5-Methoxypyrimidine. Recent studies highlight its utility in designing kinase inhibitors, antiviral agents, and anti-inflammatory compounds. For instance, its structural motif is frequently incorporated into molecules targeting cancer therapies and neurodegenerative diseases, aligning with current trends in precision medicine. Additionally, its application in agrochemical intermediates addresses global challenges like sustainable farming and pest resistance management.

From a physicochemical perspective, 5-Methoxypyrimidine exhibits a melting point range of 30–35°C and a boiling point of approximately 220°C, making it suitable for reactions under moderate thermal conditions. Its solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its use in liquid-phase synthesis. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its purity, which is critical for high-yield industrial processes.

Innovations in green chemistry have further optimized the production of 5-Methoxypyrimidine. Catalytic methods using transition metals or enzymatic pathways reduce waste generation, resonating with the industry's shift toward environmentally friendly synthesis. This aligns with frequent search queries like "sustainable chemical synthesis" or "low-toxicity intermediates," reflecting user concerns about ecological impact.

In the pharmaceutical sector, 5-Methoxypyrimidine derivatives are explored for their bioavailability enhancement properties. For example, modifying drug candidates with methoxy groups can improve membrane permeability—a hot topic in drug delivery systems. Such applications are often discussed in forums on "how to improve drug solubility" or "strategies for CNS-targeted therapeutics."

The compound's stability under acidic and basic conditions also makes it valuable for material science applications. Researchers investigate its incorporation into polymers or coatings to impart UV resistance or antimicrobial properties, addressing trends in "smart materials" and "functional surfaces."

Regulatory compliance is another critical aspect. While 5-Methoxypyrimidine is not classified as hazardous under major chemical inventories like REACH or TSCA, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. This responds to frequent searches on "chemical safety guidelines" and "lab best practices."

In summary, 5-Methoxypyrimidine (CAS No. 31458-33-0) bridges multiple scientific disciplines, offering solutions to contemporary challenges in healthcare, agriculture, and advanced materials. Its adaptability and evolving applications ensure its prominence in both academic research and industrial innovation.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:31458-33-0)5-Methoxypyrimidine
A5695
Purity:99%
Quantity:5g
Price ($):235.0
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